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Compound of Interest

Compound Name: Egfr-IN-27

Cat. No.: B15143854

Disclaimer: Initial searches for the specific compound "Egfr-IN-27" did not yield any definitive
chemical structure or associated scientific data. Therefore, this guide focuses on Gefitinib
(Iressa®), a well-characterized, first-generation Epidermal Growth Factor Receptor (EGFR)
tyrosine kinase inhibitor, to serve as a comprehensive and representative example for
researchers, scientists, and drug development professionals.

Core Chemical and Physical Properties

Gefitinib is a synthetic anilinoquinazoline derivative that acts as a potent and selective inhibitor
of the EGFR tyrosine kinase. Its chemical and physical properties are crucial for its formulation,
delivery, and interaction with its biological target.

Chemical Structure and Identifiers
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Identifier Value
N-(3-chloro-4-fluorophenyl)-7-methoxy-6-(3-
IUPAC Name ( ) P ] Y ] .y (
morpholinopropoxy)quinazolin-4-amine
COC1=CC2=C(C=C1OCCN1CCOCC1)N=CN=
SMILES
C2NC1=CC=C(F)C(Cl)=C1
InChl=1S/C22H24CIFN403/c1-29-20-13-19-
inChi 16(12-21(20)31-8-2-5-28-6-9-30-10-7-28)22(26-
n
14-25-19)27-15-3-4-18(24)17(23)11-15/h3-4,11-
14H,2,5-10H2,1H3,(H,25,26,27)
CAS Number 184475-35-2

Physicochemical Properties

Property

Value

Molecular Formula

C22H24CIFN403

Molecular Weight 446.90 g/mol [1]

Appearance White solid powder

Melting Point Not specified in retrieved results

Boiling Point Not specified in retrieved results
Soluble in DMSO (up to 40 mg/ml) and Ethanol

Solubility (up to 4 mg/ml). Sparingly soluble at pH < 4 and
very poorly soluble in water.[1][2][3]

pKa 5.4 and 7.2[4]

LogP 3.2

Mechanism of Action and Signaling Pathway

Gefitinib exerts its therapeutic effect by targeting the intracellular tyrosine kinase domain of

EGFR. EGFR is a member of the ErbB family of receptor tyrosine kinases and plays a pivotal
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role in regulating cell proliferation, survival, and differentiation. In many cancers, EGFR is
overexpressed or harbors activating mutations, leading to uncontrolled cell growth.

Gefitinib is an ATP-competitive inhibitor, meaning it binds to the ATP-binding site of the EGFR
tyrosine kinase domain. This binding prevents the autophosphorylation of EGFR, which is a
critical step in the activation of downstream signaling cascades. By blocking this initial step,
Gefitinib effectively inhibits the pro-survival and proliferative signals mediated by the primary
EGFR signaling pathways: the RAS-RAF-MEK-ERK (MAPK) pathway and the PI3K-AKT-
MTOR pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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